Cas no 52298-33-6 (1-ethoxy-1-oxopropan-2-yl benzoate)

• Product Name: 1-ethoxy-1-oxopropan-2-yl benzoate
• CAS No: 52298-33-6
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 936707
• PubChem ID: 296953
• Update Time: 2025-04-19

1-ethoxy-1-oxopropan-2-yl benzoate Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-1-oxopropan-2-yl benzoate
• (1-ethoxy-1-oxopropan-2-yl) benzoate
• AC1L6QWO
• NSC167527
• NSC-167527
• NSC 167527
• 52298-33-6
• DTXSID60304839

• Inchi： 1S/C12H14O4/c1-3-15-11(13)9(2)16-12(14)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3
• InChI Key： LPPNDZSYOHMWQY-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C(C(=O)OCC)C

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 1.79500